6-Tert-butylpyridazin-3-amine
Overview
Description
6-Tert-butylpyridazin-3-amine (6-TBPA) is an organic compound with a molecular formula of C7H13N3. It is a colorless solid that is soluble in water and organic solvents. 6-TBPA is a heterocyclic amine and is used as an intermediate in the synthesis of various pharmaceuticals, including anticonvulsants and anti-inflammatory agents. 6-TBPA is also used as a reagent in the synthesis of other compounds, such as dyes, pigments, and catalysts.
Scientific Research Applications
Asymmetric Synthesis of Amines
6-Tert-butylpyridazin-3-amine is utilized in asymmetric synthesis of amines. N-tert-Butanesulfinyl imines, closely related to this compound, are versatile intermediates for synthesizing a wide range of enantioenriched amines, including alpha-branched and alpha,alpha-dibranched amines, amino acids, and amino alcohols. These compounds are prepared using enantiomerically pure tert-butanesulfinamide with aldehydes and ketones, demonstrating significant utility in asymmetric synthesis (Ellman, Owens, & Tang, 2002).
Catalysis and Ligand Synthesis
This compound and its derivatives are used in the development of ligands for asymmetric catalysis. This application is vital in the synthesis of structurally complex and biologically significant molecules. The flexibility and effectiveness of these ligands have made them essential in various catalytic processes (Xu, Chowdhury, & Ellman, 2013).
Photochemical and Thermal Synthesis
In photochemical and thermal synthesis, compounds like this compound play a crucial role. They are used in synthesizing polypyridine ruthenium(II) complexes, which have applications in photochemical experiments and ligand interchange reactions. This highlights the compound's significance in creating complex molecular structures through photochemical means (Bonnet et al., 2003).
Antimicrobial Agents
Derivatives of this compound, such as 1,3,5-triazine derivatives, have been synthesized and evaluated for their antimicrobial properties against various microorganisms. These derivatives have shown effectiveness in inhibiting the growth of both Gram-positive and Gram-negative strains, indicating the compound's potential in developing new antimicrobial agents (Malik & Patel, 2017).
DNA and Protein Binding
This compound derivatives are used in the synthesis of cyclometalated complexes that exhibit efficient binding with calf thymus DNA and proteins like bovine serum albumin. This application is significant in exploring interactions at the molecular level, which can be vital in drug development and understanding biological processes (Mukhopadhyay et al., 2015).
Safety and Hazards
6-Tert-butylpyridazin-3-amine is classified as a potentially hazardous substance. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Contact with eyes, skin, or clothing should also be avoided. It is advised to use this substance only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
6-tert-butylpyridazin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-8(2,3)6-4-5-7(9)11-10-6/h4-5H,1-3H3,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLJRGMQRSXNYEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C(C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00548477 |
Source
|
| Record name | 6-tert-Butylpyridazin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00548477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
82560-18-7 |
Source
|
| Record name | 6-tert-Butylpyridazin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00548477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-tert-butylpyridazin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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